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Compound of Interest

Compound Name: L-Tyrosinamide

Cat. No.: B554932

Essential Safety and Handling Guide for L-
Tyrosinamide

This guide provides critical safety, handling, and disposal information for L-Tyrosinamide,
tailored for researchers, scientists, and drug development professionals. Adherence to these
procedures is essential for ensuring a safe laboratory environment.

Hazard Assessment

L-Tyrosinamide is classified with several GHS hazard statements, indicating it can be harmful
if swallowed, cause skin irritation, and lead to serious eye damage or irritation.[1] It may also
cause respiratory irritation.[1] Therefore, a cautious approach to handling is mandatory.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against potential exposure. The
following equipment is required when handling L-Tyrosinamide in both solid and solution
forms.
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Protection Type Required PPE

Specifications and Best
Practices

Eye and Face Protection Safety Goggles or Glasses

Goggles should provide a
complete seal around the
eyes. Use appropriate
protective eyeglasses or
chemical safety goggles as
described by OSHA's eye and

face protection regulations.[2]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are
recommended for splash
protection. Gloves must be
changed immediately upon
any contact with the

substance.[3]

Respiratory Protection Use in a Ventilated Area

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed whenever
workplace conditions warrant a
respirator's use.[2] Use only in
a well-ventilated area and

avoid breathing dust.

Body Protection Laboratory Coat

Along-sleeved, buttoned
laboratory coat is required to
protect the skin from accidental

contact.

Quantitative Safety and Physical Data

The following table summarizes key quantitative data for L-Tyrosinamide and the related

compound L-Tyrosine.
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Parameter Value Compound

GHS Hazard - Acute Toxicity,

oral H302 (66.7% of notifications) L-Tyrosinamide
ra

GHS Hazard - Skin Irritation H315 (100% of notifications) L-Tyrosinamide

GHS Hazard - Serious Eye

H318 (66.7% of notifications) L-Tyrosinamide
Damage

GHS Hazard - Eye Irritation H319 (33.3% of notifications) L-Tyrosinamide

GHS Hazard - Respiratory o ) )
H335 (66.7% of notifications) L-Tyrosinamide

Irritation

Solubility in DMF 10 mg/ml L-Tyrosinamide
Solubility in DMSO 10 mg/ml L-Tyrosinamide
Solubility in PBS (pH 7.2) 10 mg/ml L-Tyrosinamide
Decomposition Temperature 344°C (651.2°F) L-Tyrosine
Solubility in Water 0.453 g/L @ 25°C L-Tyrosine

Data for L-Tyrosinamide sourced from PubChem and Cayman Chemical. Data for L-Tyrosine
sourced from ScienceLab.com MSDS.

Operational and Disposal Plans

A systematic approach to handling and disposing of L-Tyrosinamide is crucial to minimize risk
and environmental contamination.

Experimental Protocols

Protocol 1: Weighing Solid L-Tyrosinamide
This protocol minimizes the risk of generating and inhaling dust.

o Preparation: Ensure all necessary equipment, including a tared, sealable container, is placed
within a certified chemical fume hood before handling the compound.
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o Handling: Carefully open the stock container inside the fume hood.

o Transfer: Using a dedicated spatula, transfer the desired amount of the powder to the tared
container.

o Closure: Securely close the stock container and the tared container with the weighed
compound.

¢ Clean-up: Clean any residual powder from the spatula and the balance within the fume hood.
Wash hands thoroughly after handling.

Protocol 2: Neutralization of Aqueous L-Tyrosinamide Waste

For agueous solutions not containing other hazardous materials, neutralization is required
before sewer disposal.

o Preparation: Work in a well-ventilated area and wear all required PPE, including safety

goggles, a lab coat, and gloves.

e pH Measurement: Use a calibrated pH meter or pH indicator strips to determine the
solution's pH.

o Neutralization:

o If the pH is below 5.5, slowly add a dilute basic solution (e.g., 1M sodium hydroxide) while
stirring until the pH is within the neutral range (5.5 - 9.5).

o If the pH is above 9.5, slowly add a dilute acidic solution (e.g., 1M hydrochloric acid) while
stirring until the pH is within the neutral range.

o Disposal: Once the pH is stable within the acceptable range, the solution can be poured
down the drain, followed by flushing with a large amount of water (at least 20 parts water).

Disposal Plan

Proper disposal is critical. Under no circumstances should hazardous waste be disposed of via
sinks or regular trash without appropriate treatment.
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» Solid Waste: All solid L-Tyrosinamide waste and contaminated disposable labware (e.g.,
gloves, weigh boats, pipette tips) must be collected in a designated, clearly labeled
hazardous waste container.

e Liquid Waste:

o Aqueous Solutions: If the aqueous solution contains no other hazardous materials, follow
the neutralization protocol above for sewer disposal.

o Organic Solvent Solutions: Solutions of L-Tyrosinamide in organic solvents must be
collected in a designated "Halogenated" or "Non-Halogenated" Organic Liquid Waste
container, depending on the solvent used. Do not mix incompatible waste streams.

o Empty Containers: Thoroughly empty all contents. Triple rinse the container with a suitable
solvent, collecting the rinsate as chemical waste. After the label is defaced or removed, the
rinsed container can be disposed of in the appropriate recycling or trash receptacle.

Workflow for Handling L-Tyrosinamide
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Caption: Workflow for the safe handling and disposal of L-Tyrosinamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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